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Compound of Interest

Compound Name: BMT-145027

Cat. No.: B1574178

Get Quote

Introduction & Compound Profile
BMT-145027 is a potent, highly selective Positive Allosteric Modulator (PAM) of the

metabotropic glutamate receptor 5 (mGluR5).[1] Unlike orthosteric agonists, BMT-145027
binds to an allosteric site on the receptor, potentiating the response to glutamate without

triggering intrinsic activity (EC50 = 47 nM).[1][2][3] This unique mechanism makes it a critical

tool in neuropsychiatric research, particularly for schizophrenia and cognitive disorders, as it

avoids the receptor desensitization often seen with direct agonists.[1]

To maintain the high selectivity and potency required for sensitive assays (e.g., calcium

mobilization or Novel Object Recognition), strict adherence to storage and solubilization

protocols is mandatory.[1] This guide outlines the standardized procedures to prevent

hydrolysis, oxidation, and precipitation.[1]

Physicochemical Properties[1][2][4][5][6][7]
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Property Specification

CAS Number 2018282-44-3

Molecular Formula C₂₃H₁₄ClF₃N₄

Molecular Weight 438.83 g/mol

Appearance White to light yellow solid powder

Target mGluR5 (Positive Allosteric Modulator)

Potency EC50 = 47 nM (in vitro)

Solubility
Soluble in DMSO (~4-10 mg/mL); Insoluble in

water

Core Storage Protocols[1]
The stability of BMT-145027 is heavily influenced by moisture and temperature.[1] The

compound possesses a heterocyclic structure that can be susceptible to slow degradation if

exposed to ambient humidity over prolonged periods.[1]

A. Solid State Storage (Lyophilized Powder)[1]
Temperature: -20°C is the standard for long-term stability (>2 years).[1]

Environment: Store in a sealed, airtight vial within a desiccator.

Light Protection: Protect from direct light.[1] Wrap vials in aluminum foil if the secondary

container is transparent.

B. Liquid State Storage (Stock Solutions)
Once dissolved in organic solvents (DMSO), the stability window decreases significantly.[1]

Temperature: -80°C is required for storage exceeding 1 week.

Duration:

-80°C: Stable for up to 6 months.[1]
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-20°C: Stable for < 1 month.

4°C / RT: Unstable; use immediately.

Freeze-Thaw Discipline: Repeated freeze-thaw cycles cause micro-precipitation and

concentration drift.[1] Protocol: Aliquot stock solutions into single-use volumes (e.g., 20 µL or

50 µL) immediately after preparation.

Decision Matrix: Storage Workflow

BMT-145027
(Received) Physical State?

Solid PowderLyophilized

Solubilized (DMSO)

In Solution

Store at -20°C
(Desiccated)

Store at -80°C
(Single-Use Aliquots)

Experimental Use

Weigh & Dissolve

Thaw once

Click to download full resolution via product page

Figure 1: Decision matrix for storage conditions based on physical state.[1] Note the strict

requirement for -80°C for liquid stocks.

Solubilization & Handling Protocols
BMT-145027 is hydrophobic.[1] Direct addition to aqueous buffers (PBS, media) will result in

immediate precipitation.[1] A "Stock -> Working Solution" dilution method is required.[1]

Protocol A: Preparation of 10 mM DMSO Stock
Objective: Create a master stock for in vitro assays.

Equilibration: Allow the product vial to warm to room temperature (approx. 15-30 mins) inside

the desiccator before opening. Why? Opening a cold vial condenses atmospheric moisture

onto the hygroscopic powder.[1]

Calculation: Determine the volume of DMSO required.

Formula:
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Example: To dissolve 1 mg at 10 mM (0.01 M):

[1]

Dissolution: Add high-grade (anhydrous) DMSO. Vortex vigorously for 30 seconds.[1] If

particulates remain, sonicate in a water bath at 37°C for 2-5 minutes.

Inspection: Verify the solution is optically clear.

Aliquot: Dispense into light-protective microcentrifuge tubes and freeze at -80°C immediately.

Protocol B: Preparation for In Vivo Administration (IP
Injection)
Context: For behavioral studies (e.g., Novel Object Recognition), DMSO concentration must be

minimized (<10%) to avoid vehicle toxicity.[1] A co-solvent system is recommended.[1]

Recommended Formulation: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline.[1]

Step 1: Dissolve BMT-145027 in 100% DMSO (10% of final volume).

Step 2: Add PEG300 (40% of final volume) and vortex.

Step 3: Add Tween 80 (5% of final volume) and vortex.

Step 4: Slowly add pre-warmed Saline (45% of final volume) while vortexing.

Critical: Adding saline too fast causes the compound to crash out of solution.[1]

QC: Ensure a stable suspension or clear solution before injection.[1]

Experimental Application: mGluR5 Signaling
Understanding the mechanism is vital for experimental design.[1] BMT-145027 does not

activate the receptor alone; it lowers the threshold for Glutamate activation.[1]

Mechanism of Action Diagram[1]
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Figure 2: Signal transduction pathway.[1] BMT-145027 potentiates mGluR5-Gq coupling,

leading to increased IP3-mediated Calcium release and downstream NMDAR modulation.[1]
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Quality Control & Self-Validation
To ensure data integrity, researchers must validate the compound's stability prior to critical

experiments.[1]

Visual Check: Thawed aliquots must be clear.[1] Any turbidity indicates precipitation or

degradation.[1]

Functional Check (Calcium Flux):

Use HEK293 cells expressing mGluR5.[1]

Apply a sub-threshold dose of Glutamate (e.g., EC20).[1]

Add BMT-145027.[1][2][3][4][5][6][7]

Pass Criteria: A robust increase in Ca2+ fluorescence (Fluo-4 AM) compared to Glutamate

alone.[1]

LC-MS Verification: If results are inconsistent, run a standard LC-MS.

Expected Mass: [M+H]+ = 439.08.[1]

Purity Threshold: >98% area under the curve.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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